Cas no 1343063-60-4 (3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine)

• Product Name: 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• CAS No: 1343063-60-4
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 4787514
• Update Time: 2025-07-22

3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 3-(Tetrahydro-2H-pyran-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine

• Inchi： 1S/C11H14N4O/c12-9-1-2-10-13-14-11(15(10)7-9)8-3-5-16-6-4-8/h1-2,7-8H,3-6,12H2
• InChI Key： PPKSTPFWDGAOPD-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NN=C3C=CC(=CN23)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 0.9
• Topological Polar Surface Area: 65.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine

Recent Advances in the Study of 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS: 1343063-60-4)

The compound 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS: 1343063-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridine core, has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary studies suggest that this compound exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The compound showed nanomolar potency against CDK2 and CDK6, with favorable selectivity profiles compared to other kinase inhibitors. These findings highlight its potential as a therapeutic agent for cancers characterized by dysregulated CDK activity.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent preclinical study investigated its ability to modulate neurotransmitter systems, particularly those involving GABAergic and glutamatergic signaling. The results indicated that 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine could cross the blood-brain barrier and exhibit anxiolytic and neuroprotective effects in animal models, suggesting its utility in treating anxiety and neurodegenerative diseases.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's pharmacokinetic properties. Modifications to the oxane ring and the triazolopyridine core have led to derivatives with improved solubility, metabolic stability, and oral bioavailability. These advancements are critical for transitioning the compound from preclinical research to clinical trials.

In conclusion, 3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine represents a versatile scaffold with significant potential in drug discovery. Its dual applicability in oncology and CNS disorders, combined with its favorable pharmacological profile, positions it as a promising candidate for further investigation. Future studies should focus on validating its efficacy and safety in clinical settings, as well as exploring its potential in combination therapies.